Cas no 941909-98-4 (4-(2-{2-(4-phenylpiperazin-1-yl)quinolin-8-yloxy}acetamido)benzamide)

• Product Name: 4-(2-{2-(4-phenylpiperazin-1-yl)quinolin-8-yloxy}acetamido)benzamide
• CAS No: 941909-98-4
• MF: C₂₈H₂₇N₅O₃
• MW: 481.545686006546
• CID: 5983230
• PubChem ID: 16812629
• Update Time: 2025-11-06

4-(2-{2-(4-phenylpiperazin-1-yl)quinolin-8-yloxy}acetamido)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(2-{2-(4-phenylpiperazin-1-yl)quinolin-8-yloxy}acetamido)benzamide
• 4-[[2-[2-(4-phenylpiperazin-1-yl)quinolin-8-yl]oxyacetyl]amino]benzamide
• F2255-1177
• 941909-98-4
• 4-(2-{[2-(4-phenylpiperazin-1-yl)quinolin-8-yl]oxy}acetamido)benzamide
• 4-(2-((2-(4-phenylpiperazin-1-yl)quinolin-8-yl)oxy)acetamido)benzamide
• AKOS024631906

• Inchi： 1S/C28H27N5O3/c29-28(35)21-9-12-22(13-10-21)30-26(34)19-36-24-8-4-5-20-11-14-25(31-27(20)24)33-17-15-32(16-18-33)23-6-2-1-3-7-23/h1-14H,15-19H2,(H2,29,35)(H,30,34)
• InChI Key： JHNVJBCIXXSDSB-UHFFFAOYSA-N
• SMILES： C(N)(=O)C1=CC=C(NC(COC2C3C(C=CC=2)=CC=C(N2CCN(C4=CC=CC=C4)CC2)N=3)=O)C=C1

Computed Properties

• Exact Mass: 481.21138974g/mol
• Monoisotopic Mass: 481.21138974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 7
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 101Ų

Additional information on 4-(2-{2-(4-phenylpiperazin-1-yl)quinolin-8-yloxy}acetamido)benzamide

Introduction to 4-(2-{2-(4-phenylpiperazin-1-yl)quinolin-8-yloxy}acetamido)benzamide (CAS No. 941909-98-4) and Its Emerging Applications in Chemical Biology

4-(2-{2-(4-phenylpiperazin-1-yl)quinolin-8-yloxy}acetamido)benzamide, identified by its CAS number 941909-98-4, represents a structurally sophisticated compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate scaffold incorporating a phenylpiperazine moiety linked to a quinoline ring system, has emerged as a promising candidate for further exploration in drug discovery and molecular targeting. The unique combination of these functional groups not only contributes to its distinct chemical properties but also opens up diverse possibilities for its biological activity and therapeutic potential.

The phenylpiperazine component is a well-documented pharmacophore in medicinal chemistry, frequently associated with central nervous system (CNS) drugs due to its ability to modulate neurotransmitter pathways. Its presence in this compound suggests potential interactions with serotonin, dopamine, or other key neurotransmitter systems, which are implicated in a wide range of neurological and psychiatric disorders. Recent studies have highlighted the utility of phenylpiperazine derivatives as scaffolds for developing novel therapeutics targeting conditions such as depression, schizophrenia, and anxiety disorders. The specific substitution pattern in this compound may confer selectivity for certain receptor subtypes, thereby minimizing off-target effects and enhancing therapeutic efficacy.

Complementing the phenylpiperazine moiety is the quinoline ring system, which is renowned for its broad spectrum of biological activities. Quinolines have a long history in medicine, with several clinically used drugs derived from this core structure. Notably, quinoline derivatives are known for their antimicrobial, antimalarial, and anticancer properties. The incorporation of a quinoline moiety into the benzamide framework of 4-(2-{2-(4-phenylpiperazin-1-yl)quinolin-8-yloxy}acetamido)benzamide introduces additional pharmacological dimensions, potentially enabling dual-targeting strategies or enhancing binding affinity to specific biological targets. This structural feature positions the compound as a versatile tool for investigating the interplay between different signaling pathways.

The benzamide group further enriches the molecular architecture of this compound, providing a site for potential modifications that could fine-tune its pharmacokinetic properties or enhance bioavailability. Benzamides are commonly found in biologically active molecules due to their ability to engage with various enzymes and receptors. In the context of this compound, the benzamide moiety may contribute to its solubility and metabolic stability, critical factors for drug development. The presence of an acetamido group adjacent to the benzamide suggests additional functional diversity, which could be exploited for further derivatization or targeted interactions with biological systems.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like 4-(2-{2-(4-phenylpiperazin-1-yl)quinolin-8-yloxy}acetamido)benzamide with biological targets. These studies have revealed that the compound may exhibit inhibitory activity against certain enzymes or receptors implicated in diseases such as cancer and neurodegenerative disorders. For instance, preliminary docking studies suggest that this molecule could interact with kinases or proteases involved in cell signaling pathways relevant to tumor progression. Such findings underscore the potential of this compound as a lead structure for developing novel anticancer agents.

In addition to its therapeutic potential, 4-(2-{2-(4-phenylpiperazin-1-yl)quinolin-8-yloxy}acetamido)benzamide holds promise as a research tool for understanding complex biological processes at the molecular level. Its multifaceted structure allows it to serve as a scaffold for generating libraries of analogs with tailored properties. By systematically modifying specific functional groups within the molecule, researchers can explore structure-activity relationships (SARs) and identify new chemical entities with enhanced biological activity or improved pharmacological profiles. This approach is particularly valuable in modern drug discovery pipelines where high-throughput screening and rational design are employed to accelerate the development of novel therapeutics.

The synthesis of 4-(2-{2-(4-phenylpiperazin-1-yl)quinolin-8-yloxy}acetamido)benzamide presents an intriguing challenge due to its complex architecture. However, advances in synthetic methodologies have made it feasible to construct such intricate molecules with increasing efficiency and precision. Techniques such as multi-step organic synthesis combined with automated purification methods have streamlined the process of obtaining high-purity samples suitable for biological evaluation. Furthermore, green chemistry principles are being increasingly adopted in synthetic routes to minimize environmental impact while maintaining high yields and quality standards.

The biological evaluation of 4-(2-{2-(4-phenylpiperazin-1-yl)quinolin-8-yloxy}acetamido)benzamide has only just begun, but initial results are promising. In vitro assays have demonstrated modest activity against certain cancer cell lines, suggesting potential therapeutic applications in oncology. Additionally, preliminary pharmacokinetic studies indicate that the compound exhibits reasonable solubility and stability under physiological conditions, which are essential prerequisites for further development into a drug candidate. These early findings warrant further investigation into its mechanism of action and potential clinical applications.

As research continues to uncover new insights into the biology of neurotransmitter systems and signaling pathways, compounds like 4-(2-{2-(4-phenylpiperazin-1-yl)quinolin-8-yloxy}acetamido)benzamide are poised to play a significant role in addressing unmet medical needs. The combination of structural complexity and functional diversity makes this molecule a rich source of inspiration for medicinal chemists seeking innovative solutions to complex diseases. By leveraging cutting-edge technologies in synthetic chemistry, computational biology, and drug discovery platforms, researchers can harness the full potential of such compounds to develop next-generation therapeutics that improve patient outcomes worldwide.